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Compound of Interest

Compound Name: 3,3-Dimethoxyhexane

Cat. No.: B038526

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethoxyhexane is an organic compound classified as a ketal. Specifically, it is the
dimethyl ketal of 3-hexanone. Ketal functional groups are important in organic synthesis, often
serving as protecting groups for ketones and aldehydes. This technical guide provides a
comprehensive overview of the known chemical and physical properties of 3,3-
dimethoxyhexane, detailed experimental protocols for its synthesis and analysis, and a
summary of its spectroscopic data. This information is intended to be a valuable resource for
researchers and professionals in the fields of chemistry and drug development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3,3-dimethoxyhexane are summarized
in the table below. These properties are essential for understanding the behavior of the
compound in various experimental settings.
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Property Value Source
Molecular Formula C8H1802 [1]
Molecular Weight 146.23 g/mol [1]
IUPAC Name 3,3-dimethoxyhexane [1]
CAS Number 116549-34-9 [1]
Canonical SMILES CCCc(cc)(oc)oc [1]

KYKSUAPFGPQISC-
InChl Key [1]
UHFFFAOYSA-N

Computed XLogP3 2.1 [1]
L Flammable liquid and vapor
GHS Classification [1]
(H226)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3,3-dimethoxyhexane are provided
below. These protocols are based on established chemical principles and analogous reactions
found in the literature.

Synthesis of 3,3-Dimethoxyhexane

The synthesis of 3,3-dimethoxyhexane is achieved through the acid-catalyzed ketalization of
3-hexanone with methanol, using trimethyl orthoformate as a water scavenger to drive the
reaction to completion.

Reaction:

3-Hexanone + 2 CH30H = 3,3-Dimethoxyhexane + H20
Materials:

e 3-Hexanone

e Methanol (dry)
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Trimethyl orthoformate

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or camphorsulfonic acid[2])
Inert solvent (e.g., dichloromethane or toluene)

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Argon or Nitrogen gas

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an
inert atmosphere (argon or nitrogen), add 3-hexanone (1 equivalent).

Add dry methanol (10 equivalents) and trimethyl orthoformate (2.2 equivalents) to the flask.

[2]

Add a catalytic amount of an anhydrous acid catalyst (e.g., 0.02 equivalents of p-
toluenesulfonic acid).

The reaction mixture is stirred at reflux and the progress of the reaction is monitored by thin-
layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, the reaction is cooled to room temperature and quenched by the addition
of a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.[2]

The aqueous layer is extracted with an organic solvent such as diethyl ether or ethyl acetate.

The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is purified by fractional distillation under reduced pressure to yield pure
3,3-dimethoxyhexane.

Spectroscopic Analysis
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'H NMR Spectroscopy:
o Instrument: 400 MHz NMR Spectrometer.
o Solvent: Chloroform-d (CDCI3).

o Procedure: A small amount of the purified 3,3-dimethoxyhexane is dissolved in CDCI3.
The spectrum is acquired at room temperature.

B3C NMR Spectroscopy:
o Instrument: 100 MHz NMR Spectrometer.
o Solvent: Chloroform-d (CDCI3).

o Procedure: A concentrated solution of the purified 3,3-dimethoxyhexane in CDCI3 is
prepared. The spectrum is acquired at room temperature with proton decoupling.

Instrument: A standard GC-MS system.
Column: A nonpolar capillary column (e.g., HP-5MS).[3]
Carrier Gas: Helium at a constant flow rate.[3]

Injection: A small volume of a dilute solution of 3,3-dimethoxyhexane in a volatile organic
solvent (e.g., dichloromethane or hexane) is injected in splitless mode.[3]

Oven Program: The temperature program should start at a low temperature (e.g., 50 °C) and
ramp up to a higher temperature (e.g., 250 °C) to ensure good separation.[3]

Mass Spectrometer: Operated in electron ionization (El) mode.
Instrument: A standard FTIR spectrometer.

Sample Preparation: A thin film of the neat liquid 3,3-dimethoxyhexane is placed between
two sodium chloride (NaCl) or potassium bromide (KBr) plates. Alternatively, an Attenuated
Total Reflectance (ATR) accessory can be used.[4][5]
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e Procedure: A background spectrum of the clean plates or ATR crystal is recorded first. The

sample is then applied, and the spectrum is recorded. The background is automatically

subtracted from the sample spectrum.[5]

Spectroscopic Data

The following table summarizes the key spectroscopic data for 3,3-dimethoxyhexane.

Spectroscopic Technique

Data Source

1H NMR (400 MHz, CDCI3)

3 (ppm): 3.15 (s, 6H, -OCH3),

1.54 (m, 4H, -CH2-), 1.25 (m,

2H, -CH2-), 0.92 (t, 3H, -CH3),
0.82 (t, 3H, -CH3)

13C NMR

Data not explicitly found for

3,3-dimethoxyhexane.

Mass Spectrometry (GC-MS)

Major m/z peaks: 103, 115,

117 .

Infrared (IR) Spectroscopy

Data for vapor phase IR is
available but specific peak o
assignments are not provided

in the search results.

Visualizations

Synthesis Workflow for 3,3-Dimethoxyhexane

The following diagram illustrates the key steps in the synthesis and purification of 3,3-

dimethoxyhexane.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_FTIR_Analysis_of_Dimethyl_2_propylmalonate_Functional_Groups.pdf
https://www.benchchem.com/product/b038526?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethoxyhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethoxyhexane
https://www.benchchem.com/product/b038526?utm_src=pdf-body
https://www.benchchem.com/product/b038526?utm_src=pdf-body
https://www.benchchem.com/product/b038526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reaction .
‘Workup Purification

Reflux Quench with NaHCO3 Exiract with Dry with MgSO4 Concentrate Fractional Distillation
Organic Solvent

3-Hexanone,
Methanol,
Trimethyl Orthoformate,
Acid Catalyst

—

Pure 3,3-Dimethoxyhexane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3-dimethoxyhexane.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information regarding any signaling pathways or specific
biological activities associated with 3,3-dimethoxyhexane. Further research in this area is
required to elucidate any potential pharmacological or toxicological effects.

Conclusion

This technical guide provides a consolidated resource on the chemical properties, synthesis,
and analysis of 3,3-dimethoxyhexane. The provided experimental protocols offer a starting
point for the preparation and characterization of this compound in a laboratory setting. The
absence of data on its biological activity highlights an area for future investigation, which could
be of interest to researchers in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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